N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,4-diethoxybenzamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C26H28N2O5S/c1-3-32-24-15-12-20(18-25(24)33-4-2)26(29)27-21-13-14-23-19(17-21)9-8-16-28(23)34(30,31)22-10-6-5-7-11-22/h5-7,10-15,17-18H,3-4,8-9,16H2,1-2H3,(H,27,29)
• InChI Key: KFXCTSGCJNCTQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4)OCC
• Molecular Formula: C26H28N2O5S
• Molecular Weight: 480.6 g/mol

Description

“N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,4-diethoxybenzamide” is a derivative of benzenesulfonyl and tetrahydroquinoline. It is a part of a class of compounds known as N-benzenesulfonyl derivatives of heterocycles. These compounds have been found to have antibacterial activity.

Synthesis Analysis

The synthesis of N-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline involves the combination of two privileged structures, benzenesulfonyl (BS) and tetrahydroquinoline (THQ), which are known to be active. The synthesis process involves designing, preparing, and screening for antibacterial activity.

Scientific Research Applications

Antibacterial Activity

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Green Synthesis

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Catalytic Synthesis of Benzosultams

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Anti-tumor Activity

N-arylsulfonylhydrazones, a branch of acylhydrazones, serve a key role in medicinal chemistry. . Therefore, your compound could potentially have anti-tumor activity.

Antiviral Activity

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Anti-inflammatory Activity

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Mechanism of Action

Target of Action

The primary targets of N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,4-diethoxybenzamide are two enzymes involved in bacterial membrane synthesis: D-glutamic acid-adding enzyme (MurD) and N-acetylglucosamine-1-phosphate-uridyltransferase (GlmU) . These enzymes play a crucial role in the formation of the bacterial cell wall, making them attractive targets for antibacterial agents .

Mode of Action

The compound interacts with its targets, MurD and GlmU, inhibiting their function and thereby disrupting the synthesis of the bacterial cell wall . This disruption prevents the bacteria from maintaining their structural integrity, leading to cell death .

Biochemical Pathways

The inhibition of MurD and GlmU enzymes disrupts the biochemical pathways involved in the synthesis of the bacterial cell wall . The downstream effects include the inability of the bacteria to maintain their structural integrity, leading to cell death .

Pharmacokinetics

It has been found to be very stable and slightly more soluble than similar compounds in most organic solvents compatible with microbiological assays . These properties suggest that the compound may have favorable absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to good bioavailability.

Result of Action

The result of the compound’s action is bactericidal activity against both Gram-positive and Gram-negative bacteria . Specifically, it has been shown to be effective against Staphylococcus aureus ATCC 29213 and methicillin-resistant S. aureus (MRSA) ATCC 43300 . Transmission electron microscopy has revealed a disturbed membrane architecture in these bacteria following treatment with the compound .

Future Directions

The future directions in the research of N-benzenesulfonyl derivatives of 1,2,3,4-tetrahydroquinoline involve the development of new synthetic classes of antimicrobials. There is also a focus on the catalytic synthesis of benzosultams.